4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide

• IUPAC Name: 4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide
• InChI: InChI=1S/C18H10ClFN2OS/c19-13-5-1-12(2-6-13)17(23)22-18-15(9-21)16(10-24-18)11-3-7-14(20)8-4-11/h1-8,10H,(H,22,23)
• InChI Key: JTMWUVWKJGFMAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=C2C#N)NC(=O)C3=CC=C(C=C3)Cl)F
• Molecular Formula: C18H10ClFN2OS
• Molecular Weight: 356.8 g/mol

Description

4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide is a complex organic compound that belongs to the class of benzamides. This compound is characterized by the presence of a thiophene ring, a cyano group, and a fluorophenyl group, making it a molecule of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide typically involves multi-step organic reactions. One common method includes the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction conditions often involve the use of a base, such as potassium carbonate, and a solvent like toluene or ethanol, under an inert atmosphere.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the development of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-cyano-N-(2-fluorophenyl)benzamide
• 4-chloro-N-(4-fluorophenyl)benzamide

Uniqueness

4-chloro-N-[3-cyano-4-(4-fluorophenyl)thiophen-2-yl]benzamide is unique due to the presence of the thiophene ring and the specific arrangement of functional groups. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various applications.